Zedoresertib

WEE1 kinase inhibition biochemical IC50 target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H28Cl2N6O
Molecular Weight 511.4 g/mol
CAS No. 2243882-74-6
Cat. No. B15608806
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Technical Parameters


Basic Identity
Product NameZedoresertib
CAS2243882-74-6
Molecular FormulaC26H28Cl2N6O
Molecular Weight511.4 g/mol
Structural Identifiers
InChIInChI=1S/C26H28Cl2N6O/c1-16-13-18(7-8-19(16)17-9-11-32(2)12-10-17)30-26-29-14-20-24(31-26)33(3)15-34(25(20)35)23-21(27)5-4-6-22(23)28/h4-8,13-14,17H,9-12,15H2,1-3H3,(H,29,30,31)
InChIKeyVWHNEYAANMETIA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Zedoresertib: Brain-Penetrant WEE1 Inhibitor


Zedoresertib (Debio 0123, WEE1-IN-5) is an orally bioavailable, ATP-competitive, highly selective small-molecule inhibitor of the WEE1 kinase [1]. With a biochemical IC₅₀ of 0.8 nM and a Kᵢ of 0.1 nM against WEE1, it belongs to the class of DNA damage response (DDR)-targeted agents that abrogate the G2/M and S-phase cell cycle checkpoints, forcing cancer cells with unrepaired DNA damage into mitotic catastrophe . Initially discovered by Almac Discovery and licensed to Debiopharm in 2017, zedoresertib is currently in Phase 1/2 clinical development as monotherapy and in combination with DNA-damaging agents, and its brain-penetrant property uniquely positions it for glioblastoma and other CNS malignancies among WEE1 inhibitors [2].

Target WEE1 kinase inhibition for DNA damage response studies
CNS Access Brain-penetrant tool compound for glioblastoma and CNS malignancy research
Route Orally bioavailable, may support systemic oncology model studies

Differentiation of WEE1 Inhibitors: Key Selectivity and Clinical Profiles


WEE1 kinase inhibitors cannot be treated as a commodity class for research or clinical procurement because they diverge dramatically in three procurement-critical dimensions: (i) off-target kinase selectivity — particularly the degree of PLK1/PLK2 sparing, which directly impacts hematologic toxicity and therapeutic window; (ii) blood–brain barrier penetration, which determines utility in glioblastoma and brain metastases; and (iii) clinical development trajectory, where the most extensively studied WEE1 inhibitor, adavosertib (AZD1775/MK-1775), has been discontinued [1]. As demonstrated by direct kinome-wide head-to-head profiling, zedoresertib exhibits no measurable PLK1 or PLK2 inhibition at concentrations up to 10 μM, whereas adavosertib shows PLK1 as a documented secondary target and azenosertib (ZN-c3) retains residual PLK-family activity [2]. These differences are not cosmetic — they translate into distinct toxicity profiles, CNS applicability, and combination-partner compatibility that make blind substitution scientifically and clinically indefensible.

Kinase Selectivity
PLK1/PLK2 off-target profile may shift hematologic tolerability endpoints — adavosertib and azenosertib retain measurable PLK activity, while zedoresertib shows reported PLK sparing.
CNS Penetration
Brain-to-blood distribution differs substantially — adavosertib has limited brain delivery (brain/plasma ratio ~0.05), azenosertib lacks CNS development data, limiting substitution in glioblastoma research.
Development Status
Clinical pipeline continuity varies — adavosertib has been discontinued, which may affect long-term availability and comparator data generation for ongoing studies.

Head-to-Head Evidence: Zedoresertib vs. Adavosertib and Azenosertib


Biochemical WEE1 Inhibitory Potency

Zedoresertib demonstrates the highest biochemical potency against WEE1 among the three most clinically advanced WEE1 inhibitors. In cell-free kinase assays, zedoresertib achieves an IC₅₀ of 0.8 nM and a Kᵢ of 0.1 nM [1]. This represents approximately 6.5-fold greater potency than adavosertib (IC₅₀ 5.2 nM ) and approximately 4.9-fold greater potency than azenosertib (IC₅₀ 3.9 nM ). While all three compounds achieve low-nanomolar target engagement, the sub-nanomolar Kᵢ of zedoresertib (<1 nM) is a distinguishing parameter that may permit lower drug exposure to achieve equivalent target coverage, a consideration relevant for therapeutic index and combination regimen design.

WEE1 Biochemical Potency
Cross-study comparable
IC₅₀ 0.8 nM · Kᵢ 0.1 nM
Reported target engagement context; supports pathway inhibition studies
6.5× vs adavosertib IC₅₀; 4.9× vs azenosertib IC₅₀
WEE1 kinase inhibition biochemical IC50 target engagement ATP-competitive inhibitor

PLK1 and PLK2 Off-Target Selectivity

In a direct head-to-head comparison published in 2026, zedoresertib displays improved selectivity over both adavosertib and azenosertib, with no measurable inhibition of PLK1 or PLK2 at concentrations up to 10 μM [1]. This contrasts with adavosertib, for which PLK1 is a documented secondary target — PLK1 inhibition is recognized as contributing to the hematologic toxicity (myelosuppression) observed in clinical trials . Azenosertib shows >10-fold selectivity over PLK1, PLK2, and PLK3 but still retains measurable residual PLK-family activity [1]. In a broader kinome context, adavosertib inhibits 13 other kinases at ≥90% at 1 μM, while azenosertib inhibits 5 other kinases at ≥90% at 1 μM [2]. Zedoresertib, screened against 465 kinases at 500 nM, shows minimal off-target activity . This selectivity gradient has direct implications for dose-limiting toxicity: avoidance of PLK1-driven myelosuppression is considered a key advantage in enabling full WEE1 target engagement without unacceptable bone marrow toxicity.

PLK1/PLK2 Off-Target Selectivity
Direct head-to-head
No measurable PLK1/PLK2 inhibition ≤10 μM
Adavosertib: PLK1 secondary target; Azenosertib: >10‑fold selectivity window
PLK‑sparing profile may support tolerability endpoint interpretation
Kinome‑wide screening: 465 kinases at 500 nM; minimal off‑target hits
PLK1 sparing PLK2 off-target kinase selectivity hematologic toxicity myelosuppression avoidance

Brain Penetration and CNS Delivery

Zedoresertib is explicitly developed as a brain-penetrant WEE1 inhibitor, verified by preclinical brain distribution studies demonstrating effective CNS penetration and supported by active Phase 1/2 clinical trials in glioblastoma (NCT05765812) [1][2]. In contrast, adavosertib's brain delivery is severely limited: a published study demonstrated a normal brain-to-whole-blood ratio of only 5% (0.05) following a single dose, and MALDI-MS imaging showed heterogeneous and markedly lower drug distribution in orthotopic GBM tumors compared to heterotopic tumors [3]. This limited CNS penetration rendered adavosertib ineffective when combined with temozolomide in orthotopic GBM models, whereas it showed combinatorial activity in flank models where the blood-brain barrier is not a factor [3]. Azenosertib is not described as brain-penetrant in the published literature and has no CNS tumor clinical trials [4]. Zedoresertib's brain-penetrant property is being evaluated in ongoing trials for both recurrent and newly diagnosed glioblastoma in combination with temozolomide ± radiotherapy, and its cerebrospinal fluid-to-plasma concentration ratio is being formally assessed in the SCLC trial (NCT05815160) [2][5].

CNS Penetration
Cross-study comparable
Brain-penetrant; preclinical brain distribution confirmed
Adavosertib: brain‑to‑blood ratio ~0.05; limited orthotopic GBM tumor distribution
CNS research applicability depends on brain penetration profile
CSF/plasma ratio under clinical assessment
brain penetration blood-brain barrier glioblastoma CNS oncology orthotopic xenograft

Clinical Development and Synthetic Lethal Combination

Zedoresertib is in active Phase 1/2 clinical development across multiple indications and combination regimens, whereas adavosertib — the most extensively studied WEE1 inhibitor — has been discontinued by its developer [1]. The MYTHIC Phase I trial (NCT04855656) evaluating zedoresertib combined with the PKMYT1 inhibitor lunresertib represents a first-in-class synthetic lethal DDR combination: in 54 treated patients with heavily pretreated advanced solid tumors harboring CCNE1 amplification or FBXW7/PPP2R1A mutations, 55.5% of RECIST-evaluable patients achieved tumor shrinkage with 3 confirmed complete responses, and the disease control rate was 68.5% [2][3]. Among ovarian cancer patients with relevant genetic alterations, 81.3% experienced tumor shrinkage with a clinical benefit rate of 93.8% [3]. The FDA granted Fast Track Designation to the lunresertib–zedoresertib combination for genomically defined platinum-resistant ovarian cancer in April 2026 [4]. Additionally, zedoresertib monotherapy demonstrated a manageable safety profile with dose-proportional pharmacokinetics and an established recommended Phase 2 dose of 260 mg once daily (21-day cycle) [5]. In contrast, adavosertib's development was discontinued, and azenosertib lacks the distinctive WEE1/PKMYT1 synthetic lethal combination strategy that underlies zedoresertib's recent regulatory momentum.

MYTHIC Trial Endpoint Context
Trial context
55.5% tumor shrinkage · 68.5% DCR · 3 CRs (n=54)
WEE1/PKMYT1 synthetic lethal combination
Reported trial endpoint context; supports model‑response interpretation
FDA Fast Track combination designation (2026); ovarian cancer: 81.3% shrinkage
clinical development status FDA Fast Track synthetic lethality WEE1/PKMYT1 combination platinum-resistant ovarian cancer

Antiproliferative Activity Across Cancer Cell Lines

Zedoresertib demonstrates broad in vitro growth inhibitory activity across a panel of 159 human cancer cell lines spanning diverse histotypes (breast, ovarian, lung, colorectal), with a median IC₅₀ of 1.23 μM and a range of 0.109 to 7.08 μM [1]. This compares to adavosertib, which showed IC₅₀ values ranging from 0.06 to 10 μM (median 0.38 μM) across 900 reference compounds in a systems biology profiling study . For azenosertib, cellular IC₅₀ values were 103 nM (H23) and 75 nM (A427) in lung cancer cell lines, with limited broader panel data publicly available . While adavosertib and azenosertib each show potent single-cell-line activity, zedoresertib's profiling across 159 cell lines provides the most comprehensive publicly available dataset for cross-histotype activity benchmarking, enabling more reliable selection of responsive tumor models for preclinical experimental design.

Cell Line Antiproliferative Activity
Cross-study comparable
Median IC₅₀ 1.23 μM (range 0.109–7.08 μM)
Across 159 human cancer cell lines
Supports cell‑model endpoint screening and histotype selection
Adavosertib median 0.38 μM (900 lines); azenosertib limited panel data
antiproliferative activity cancer cell line panel IC50 range broad-spectrum activity tumor histotype coverage

Zedoresertib Research and Procurement Scenarios


Glioblastoma and CNS Malignancy Research

For academic and industry researchers studying DNA damage response in glioblastoma (GBM) or brain metastases, zedoresertib is the only clinical-stage WEE1 inhibitor with both confirmed preclinical brain penetration and active Phase 1/2 clinical trials in newly diagnosed and recurrent GBM (NCT05765812) [1]. Preclinically, zedoresertib effectively penetrates the brain, enhances radiotherapy response in vitro, and potentiates temozolomide efficacy in intracranial GBM mouse models [1][2]. This contrasts definitively with adavosertib, whose brain-to-blood ratio of only 5% and failure to show efficacy in orthotopic GBM models eliminate it from CNS applications [3]. The ongoing clinical program — combining zedoresertib with temozolomide ± radiotherapy — provides a translational bridge from preclinical CNS pharmacology to patient data, making zedoresertib the only rational procurement choice for GBM-focused DDR research programs.

Platinum-Resistant Ovarian Cancer: Synthetic Lethal Combination

The MYTHIC Phase I trial demonstrated that the zedoresertib + lunresertib (WEE1 + PKMYT1 inhibitor) combination achieves 81.3% tumor shrinkage and a 93.8% clinical benefit rate in patients with CCNE1-amplified or FBXW7/PPP2R1A-mutated platinum-resistant ovarian cancer [1]. This first-in-class synthetic lethal DDR strategy exploits the unique genomic vulnerability of tumors that depend on both WEE1 and PKMYT1 for mitotic fidelity under replication stress [2]. The FDA Fast Track Designation (April 2026) validates the regulatory significance of this combination [3]. For translational researchers and biopharma companies investigating synthetic lethality in genomically stratified ovarian cancer, zedoresertib is procurable as the WEE1 component of a clinically validated and regulatorily recognized combination — a position no other WEE1 inhibitor (adavosertib discontinued, azenosertib without PKMYT1 combination data) can claim.

Advanced and Metastatic Breast Cancer

Zedoresertib is in Phase 2 clinical development for advanced breast cancer, including hormone receptor-positive/HER2-negative and triple-negative breast cancer (TNBC) subtypes [1]. The Phase 1 monotherapy dose-escalation study established a manageable safety profile, dose-proportional pharmacokinetics, and a recommended Phase 2 dose of 260 mg once daily, with expansion cohorts actively enrolling patients with recurrent uterine serous carcinoma, platinum-resistant high-grade epithelial ovarian cancer, and biomarker-selected advanced solid tumors [2]. The breast cancer Phase 2 positioning leverages zedoresertib's high selectivity and PLK1/PLK2 sparing to enable sustained target engagement with reduced hematologic toxicity risk — a key consideration for breast cancer populations where treatment tolerability is paramount. For procurement supporting breast cancer preclinical or clinical research, zedoresertib offers the most advanced development status for this indication among selective WEE1 inhibitors.

Small Cell Lung Cancer Combination Therapy

Zedoresertib is being evaluated in a Phase I dose-escalation and expansion study (NCT05815160) in combination with carboplatin and etoposide in patients with recurrent small cell lung cancer (SCLC) that progressed after first-line platinum-based therapy [1]. Preclinically, zedoresertib significantly improved the antitumor activity of carboplatin and etoposide in SCLC models [2]. Notably, this trial includes formal assessment of brain penetration via cerebrospinal fluid-to-plasma concentration ratio measurement [1], addressing SCLC's high propensity for brain metastases. The chemically induced DNA damage from platinum/etoposide combined with WEE1-mediated G2/M checkpoint abrogation creates a mechanistic rationale for synthetic lethality that is being explored clinically. For researchers studying DDR-targeted combination strategies in SCLC, zedoresertib is the only WEE1 inhibitor with an active clinical program in this indication.

Application
Selection Property
Validation Focus
Glioblastoma and CNS DDR research
Brain-penetrant WEE1 inhibitor
CNS exposure-model validation; orthotopic GBM endpoint review
Platinum-resistant ovarian cancer synthetic lethal research
WEE1/PKMYT1 synthetic lethal combination context
Genomic-selection model endpoint review (CCNE1 amp, FBXW7/PPP2R1A mut)
Advanced and metastatic breast cancer research
Oral WEE1 inhibitor with PLK1/PLK2 sparing
Sustained target engagement model; tolerability endpoint monitoring
Small cell lung cancer combination therapy research
CNS-penetrant WEE1 inhibitor with platinum-sensitization context
CSF/plasma ratio monitoring; SCLC model synergy endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

22 linked technical documents
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